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Compound of Interest

Compound Name: Carbazole Violet

Cat. No.: B1584481 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals on the

comparative performance of Carbazole Violet and other leading organic violet pigments. This

report details key performance metrics, supported by standardized experimental data, to inform

material selection in demanding applications.

Carbazole Violet, chemically known as Pigment Violet 23 (PV23), stands as a benchmark in

the realm of high-performance organic pigments, prized for its intense color, high tinting

strength, and excellent fastness properties. However, a nuanced understanding of its

performance in relation to other prominent organic violet pigments is crucial for applications

where color stability and durability are paramount. This guide provides a direct comparison

between Carbazole Violet (PV23) and three other widely used violet pigments: Quinacridone

Violet (Pigment Violet 19), Perylene Violet (Pigment Violet 29), and Dioxazine Violet (Pigment

Violet 37). The evaluation is based on critical performance indicators including lightfastness,

heat stability, chemical resistance, and tinctorial strength, with data presented in standardized

formats for clear, actionable insights.

Comparative Performance Data
The selection of an appropriate pigment is contingent on its ability to withstand the rigors of its

intended application. The following tables summarize the quantitative performance data for

Carbazole Violet and its alternatives, offering a side-by-side comparison of their key

characteristics.

Table 1: Lightfastness and Heat Stability
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Pigment C.I. Name
Chemical
Class

Lightfastne
ss (Full
Shade)¹

Lightfastne
ss (Tint)¹

Heat
Stability²
(°C)

Carbazole

Violet
PV23 Dioxazine 7-8 7 220-280[1]

Quinacridone

Violet
PV19 Quinacridone 7-8[2][3] 7-8[4] 250-400[3][5]

Perylene

Violet
PV29 Perylene 8 7-8 300[6]

Dioxazine

Violet
PV37 Dioxazine 8[7] 8[8] 290

¹Lightfastness is rated on the Blue Wool Scale (1-8), where 8 signifies excellent lightfastness.

²Heat stability indicates the maximum temperature the pigment can withstand for a short

duration (typically 10-20 minutes) without significant color change.

Table 2: Chemical Resistance and Oil Absorption

Pigment C.I. Name
Acid
Resistance³

Alkali
Resistance³

Solvent
Resistance³

Oil
Absorption
( g/100g )⁴

Carbazole

Violet
PV23 5[1][9] 5[1][9] 4-5[10] 50-80[1][10]

Quinacridone

Violet
PV19 5[2][3] 5[2][3] 5[4]

35-50[3][4]

[11]

Perylene

Violet
PV29 5 5 4-5 45-55

Dioxazine

Violet
PV37 5[7] 5[7] 5 45-55[12]
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³Chemical resistance is rated on a scale of 1-5, where 5 indicates excellent resistance. ⁴Oil

absorption is a measure of the amount of linseed oil required to form a coherent paste with the

pigment.

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

accuracy and comparability. The following are detailed protocols for the key experiments cited.

Lightfastness Testing (ASTM D4303)
This standard test method is used to determine the lightfastness of colorants in artists'

materials by exposing them to accelerated weathering conditions.[13][14]

Specimen Preparation: The pigment is dispersed in a suitable vehicle (e.g., acrylic, oil) and

applied uniformly to a substrate to form a consistent film. For tint lightfastness, the pigment is

mixed with a standardized white pigment (e.g., Titanium Dioxide) at a specified ratio before

application.

Exposure: The prepared specimens are exposed to a controlled light source, typically a

xenon arc lamp, which simulates the spectral distribution of natural sunlight.[13] The

exposure is conducted for a specified duration or until a certain radiant exposure is reached.

[13]

Evaluation: The color change of the exposed specimens is measured using a

spectrophotometer or colorimeter. The color difference (ΔE*) between the exposed and

unexposed areas is calculated.

Rating: The lightfastness is rated on the Blue Wool Scale, where the performance of the

pigment is compared to a set of eight blue wool standards with known, varying degrees of

lightfastness.

Heat Stability Testing (ISO 787-21)
This international standard specifies a method for comparing the heat stability of pigments.[15]

[16][17][18][19]
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Sample Preparation: The pigment is thoroughly mixed with a standardized stoving medium

(e.g., a baking enamel).

Application: The mixture is applied to test panels and allowed to flash off any solvents.

Stoving: The coated panels are placed in a laboratory oven at a series of specified

temperatures for a fixed duration.

Assessment: After cooling, the color of the heated panels is compared visually against a

control panel that was not heated. The heat stability is reported as the highest temperature at

which no significant color change is observed.

Chemical Resistance Testing (ASTM D1308)
This test method evaluates the effect of household and industrial chemicals on clear and

pigmented organic finishes.[20][21][22][23][24]

Test Panel Preparation: The pigment is incorporated into a coating system and applied to a

suitable substrate. The coating is allowed to cure completely.

Reagent Application: A piece of absorbent material (e.g., filter paper) is saturated with the

test chemical (e.g., acid, alkali, solvent) and placed on the coated surface. The saturated

material is then covered to prevent evaporation.

Exposure: The test area is left undisturbed for a specified period.

Evaluation: After the exposure period, the cover and absorbent material are removed, and

the test area is washed and dried. The surface is then examined for any changes, such as

discoloration, blistering, or loss of adhesion. The resistance is rated on a scale of 1 to 5.

Oil Absorption Testing (ISO 787-5 / ASTM D281)
These standards specify the procedure for determining the oil absorption of a pigment.[2][25]

[26][27][28][29]

Sample Weighing: A specific amount of the dry pigment is weighed and placed on a flat, non-

absorbent surface, such as a glass plate.
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Oil Addition: Linseed oil is added drop by drop from a burette to the pigment.

Rub-out: After each addition of oil, the pigment and oil are thoroughly mixed and rubbed with

a spatula until a stiff, paste-like mass is formed that does not break or separate.

Endpoint Determination: The endpoint is reached when a single, smooth paste is formed.

The volume of oil used is recorded.

Calculation: The oil absorption is calculated as the grams of oil required to wet 100 grams of

pigment.

Visualizing Pigment Selection and Characteristics
To further aid in the understanding and selection of these violet pigments, the following

diagrams illustrate key logical relationships and decision-making workflows.
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Key Performance Criteria

Pigment Selection

Define Application Requirements
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Cost Consideration
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Caption: Pigment selection workflow based on performance needs.
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Chemical Classes

Performance Properties

Dioxazine PV23, PV37

High Tinctorial Strength

Excellent Lightfastness

Good Chemical Resistance

Quinacridone PV19

High Heat Stability

Excellent Weathering

High Transparency

Perylene PV29

Click to download full resolution via product page

Caption: Chemical class and associated performance properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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